Cas no 63529-31-7 (2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone)

• Product Name: 2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone
• CAS No: 63529-31-7
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 3168309
• PubChem ID: 10977301
• Update Time: 2025-10-21

2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone
• 63529-31-7
• 4-fluoro-3-methylphenacyl bromide
• G72162
• 2-bromo-1-(4-fluoro-3-methylphenyl)ethan-1-one
• 2-bromo-1-(4-fluoro-3-methyl-phenyl)ethanone
• MFCD18089176
• PFWAGSRBBGFIOF-UHFFFAOYSA-N
• SCHEMBL5301761
• DTXSID401262459
• 2-bromo-1-(4-fluoro-3-methyl-phenyl)-ethanone
• AKOS017557980
• SY358204
• AS-0159
• DS-000920

• MDL： MFCD18089176
• Inchi： 1S/C9H8BrFO/c1-6-4-7(9(12)5-10)2-3-8(6)11/h2-4H,5H2,1H3
• InChI Key： PFWAGSRBBGFIOF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C)C=1)F)=O

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone

2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone: A Comprehensive Overview

2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone, identified by the CAS registry number 63529-31-7, is a versatile organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the second position of the ethanone chain with a fluorinated aromatic ring substituted at the para and meta positions. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone consists of a ketone group (C=O) attached to a methyl group (CH3) and a bromine atom (Br). The aromatic ring, substituted with fluorine (F) and methyl groups, contributes to the compound's stability and reactivity. This structure allows for multiple reaction pathways, including nucleophilic substitution, electrophilic substitution, and oxidation-reduction reactions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone in drug discovery. Researchers have explored its role as a precursor for bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the bromine atom facilitates substitution reactions, enabling the introduction of diverse functional groups that can modulate biological activity.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its aromatic ring and substituents make it suitable for use in the synthesis of advanced materials such as polymers and nanoparticles. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The synthesis of 2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone typically involves multi-step processes that combine nucleophilic aromatic substitution with ketone formation. One common approach involves the bromination of an intermediate aryl ketone followed by fluorination and methylation steps. Optimization of these steps has led to improved reaction efficiencies and higher purity products.

The chemical properties of this compound are heavily influenced by its functional groups. The ketone group is highly polarizable, making it susceptible to nucleophilic attack, while the bromine atom introduces electrophilic character to the molecule. The fluorinated aromatic ring enhances electronic effects, influencing reactivity and directing substitution patterns during reactions.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that its electronic structure allows for efficient absorption and emission of light, making it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs). The integration of this compound into OLED architectures has demonstrated promising results, highlighting its potential in next-generation display technologies.

In conclusion, 2-Bromo-1-(4-fluoro-3-methylphenyl)ethanone, CAS No: 63529-31-7, is a multifaceted organic compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.